3-Bromo-4,6-dichloro-2,5-dimethylpyridine

• IUPAC Name: 5-bromo-2,4-dichloro-3,6-dimethylpyridine
• InChI: InChI=1S/C7H6BrCl2N/c1-3-6(9)5(8)4(2)11-7(3)10/h1-2H3
• InChI Key: SMGJHWRSMIRDBR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(N=C1Cl)C)Br)Cl
• Molecular Formula: C7H6BrCl2N
• DSSTOX Substance ID: DTXSID90678570
• Molecular Weight: 254.94 g/mol
• CAS No.: 1256254-36-0

Description

3-Bromo-4,6-dichloro-2,5-dimethylpyridine is a chemical compound with the molecular formula C7H6BrCl2N. It is used for experimental and research purposes.

Molecular Structure Analysis

The molecular structure of this compound consists of a pyridine ring, which is a six-membered ring with five carbon atoms and one nitrogen atom. The ring is substituted with bromine, chlorine, and methyl groups.

Scientific Research Applications

• Structural and Spectroscopic Analysis : The crystal structures of compounds similar to 3-Bromo-4,6-dichloro-2,5-dimethylpyridine have been determined, revealing details about molecular conformations and hydrogen bonding. These insights are valuable for understanding the chemical behavior of related compounds (Hanuza et al., 1997).

• Noncovalent Interaction Studies : Research on similar compounds, like 3,5-dibromo-2-amino-4,6-dimethylpyridinium, sheds light on nonclassical noncovalent interactions which are critical in controlling crystal structures. This understanding is crucial for designing materials with specific properties (AlDamen & Haddad, 2011).

• Catalysis Applications : A study demonstrated the use of similar compounds, like 2,6-dimethylpyridines, in catalysis, particularly in C(sp3)–H alkenylation. This application is important for developing new methods in synthetic chemistry (Lopez et al., 2016).

• Electrochemical Reduction : The electrochemical reduction of mono- and dihalopyridines, including compounds related to this compound, has been studied, providing insights into their electrochemical behavior, which is important for applications in electrochemistry and material science (Mubarak & Peters, 1997).

• Synthesis and Biological Activity : Research has explored the synthesis, reactions, and potential biological activity of 2-substituted 3-cyano-4,6-dimethylpyridine derivatives. This work is significant in the development of new pharmaceuticals and bioactive molecules (Yassin, 2009).

• Polyheterocyclic Ring System Synthesis : A study focused on using 3-amino-5-bromo-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridine as a precursor for constructing new polyheterocyclic ring systems. Such research contributes to the field of organic chemistry, particularly in synthesizing complex molecular structures (Abdel‐Latif et al., 2019).

• Amination Reactions : The amination of alkyl substituted halogenopyridines, including those related to this compound, has been studied, shedding light on reaction mechanisms and intermediates. This research is important for understanding chemical transformations in synthetic processes (Does & Hertog, 2010).